![molecular formula C5H12Cl2N2 B1448900 Bicyclo[1.1.1]pentan-1-ylhydrazine dihydrochloride CAS No. 1403746-38-2](/img/structure/B1448900.png)
Bicyclo[1.1.1]pentan-1-ylhydrazine dihydrochloride
Overview
Description
“Bicyclo[1.1.1]pentan-1-ylhydrazine dihydrochloride” is a chemical compound with the CAS Number: 1403746-38-2 . It has a molecular weight of 171.07 . The IUPAC name for this compound is “bicyclo [1.1.1]pentan-1-ylhydrazine dihydrochloride” and its Inchi Code is "1S/C5H10N2.2ClH/c6-7-5-1-4 (2-5)3-5;;/h4,7H,1-3,6H2;2*1H" .
Synthesis Analysis
The synthesis of Bicyclo[1.1.1]pentan-1-ylhydrazine dihydrochloride and its derivatives has been a topic of interest in recent years . One method involves the reaction of [1.1.1]propellane with di-tert-butyl azodicarboxylate and phenylsilane in the presence of Mn (dpm)3 to give di-tert-butyl 1- (bicyclo [1.1.1]pentan-1-yl)hydrazine-1,2-dicarboxylate . Subsequent deprotection gives 1-bicyclo [1.1.1]pentylhydrazine followed by reduction to give 1-bicyclo [1.1.1]pentylamine .Molecular Structure Analysis
The molecular structure of Bicyclo[1.1.1]pentan-1-ylhydrazine dihydrochloride consists of three rings of four carbon atoms each . The Inchi Code “1S/C5H10N2.2ClH/c6-7-5-1-4 (2-5)3-5;;/h4,7H,1-3,6H2;2*1H” provides a detailed representation of its structure .Physical And Chemical Properties Analysis
Bicyclo[1.1.1]pentan-1-ylhydrazine dihydrochloride is a solid compound . It should be stored at a temperature of 2-8°C .Scientific Research Applications
Drug Discovery and Development
Bicyclo[1.1.1]pentan-1-ylhydrazine dihydrochloride: is gaining attention in drug discovery as a bioisostere for internal alkynes and tert-butyl groups. Its incorporation into drug molecules can enhance three-dimensional character and saturation, potentially improving solubility, potency, and metabolic stability .
Material Science
In material science, this compound’s derivatives are explored as molecular rods and rotors, supramolecular linker units, and components in liquid crystals and metal–organic frameworks. These applications leverage the unique structural properties of the bicyclo[1.1.1]pentane core .
Chemical Synthesis
The compound serves as a precursor in the synthesis of various chemical entities. For instance, it’s used in the preparation of potent quinolone antibacterial agents, showcasing its role in the development of new therapeutic compounds .
Click Chemistry
Bicyclo[1.1.1]pentan-1-ylhydrazine dihydrochloride: is utilized to prepare bicyclo[1.1.1]pentane-derived azides, which are pivotal in click chemistry applications. This area of research is crucial for creating modular chemical compounds with a wide range of functionalities .
FRET Sensors
The compound’s derivatives are investigated for use in Förster Resonance Energy Transfer (FRET) sensors. These sensors are important in biological and chemical sensing applications, where they can detect molecular interactions with high sensitivity .
Bioisosteric Replacement
Bioisosteric replacement with Bicyclo[1.1.1]pentan-1-ylhydrazine dihydrochloride derivatives can circumvent patent claims on drug candidates, offering a strategic advantage in pharmaceutical development .
Supramolecular Chemistry
Its derivatives act as supramolecular linker units, which are essential in constructing complex molecular assemblies. This has implications in the design of new materials and nanotechnology .
Pharmacokinetics Enhancement
By increasing the fraction of sp3-hybridized carbon atoms in drug molecules, derivatives of this compound can lead to better pharmacokinetic profiles, including increased solubility and decreased non-specific binding .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that the bicyclo[111]pentane (BCP) motif, which is a part of this compound, has been used as a bioisostere in drug molecules . Bioisosteres are compounds or groups that have similar physical or chemical properties and can produce similar biological effects.
Mode of Action
The bcp unit in drug molecules is known to influence their permeability, aqueous solubility, and in vitro metabolic stability . This suggests that the compound may interact with its targets by modifying these properties.
Biochemical Pathways
The bcp motif in drug molecules is known to influence their biochemical properties, suggesting that this compound may affect various biochemical pathways .
Pharmacokinetics
The bcp motif in drug molecules is known to influence their permeability, aqueous solubility, and in vitro metabolic stability . These properties are crucial for the bioavailability of a drug.
Result of Action
The bcp motif in drug molecules is known to influence their biochemical properties, suggesting that this compound may have various molecular and cellular effects .
Action Environment
The bcp motif in drug molecules is known to influence their biochemical properties, suggesting that environmental factors may affect the action of this compound .
properties
IUPAC Name |
1-bicyclo[1.1.1]pentanylhydrazine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2.2ClH/c6-7-5-1-4(2-5)3-5;;/h4,7H,1-3,6H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACIFIPVVZLEAQV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC1(C2)NN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1403746-38-2 |
Source
|
| Record name | BICYCLO[1.1.1]PENTAN-1-YLHYDRAZINE DIHYDROCHLORIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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